Cas no 31871-95-1 (Poly-L-Aspartic Acid Sodium Salt)

• Product Name: Poly-L-Aspartic Acid Sodium Salt
• CAS No: 31871-95-1
• MF: C₆H₁₁NNaO₃
• MW: 168.146212816238
• CID: 300113
• PubChem ID: 166600374
• Update Time: 2025-06-12

Poly-L-Aspartic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Poly[imino[(1S)-1-(carboxymethyl)-2-oxo-1,2-ethanediyl]sodium salt (1:1)]
• POLY-L-ASPARTIC ACID SODIUM SALT
• 31871-95-1
• Poly-L-Aspartic Acid Sodium Salt

• Inchi： 1S/C6H11NO3.Na/c1-4(8)5(7-2)3-6(9)10;/h5,7H,3H2,1-2H3,(H,9,10);
• InChI Key： NUJPSPSKQYEVIZ-UHFFFAOYSA-N
• SMILES： [Na].O=C(C)C(CC(=O)O)NC

Computed Properties

• Exact Mass: 168.06366249g/mol
• Monoisotopic Mass: 168.06366249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Poly-L-Aspartic Acid Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Poly-L-Aspartic Acid Sodium Salt

Comprehensive Guide to Poly-L-Aspartic Acid Sodium Salt (CAS No. 31871-95-1): Properties, Applications, and Sustainability

Poly-L-Aspartic Acid Sodium Salt (CAS No. 31871-95-1), often abbreviated as PASP-Na, is a biodegradable, water-soluble polymer derived from the amino acid L-aspartic acid. This eco-friendly compound has garnered significant attention in industries ranging from water treatment to agriculture due to its unique properties, including chelating ability, scale inhibition, and biocompatibility. As global demand for sustainable alternatives grows, PASP-Na stands out as a green solution to replace traditional synthetic chemicals.

The molecular structure of Poly-L-Aspartic Acid Sodium Salt features repeating units of aspartic acid with sodium carboxylate groups, enabling exceptional dispersant performance and calcium ion binding capacity. Researchers highlight its low toxicity and high biodegradability (over 90% degradation within 28 days under OECD standards), making it ideal for applications where environmental impact is a concern. Recent studies also explore its potential in drug delivery systems and cosmetic formulations, capitalizing on its pH-responsive behavior and moisture retention properties.

In water treatment, PASP-Na (CAS 31871-95-1) effectively prevents calcium carbonate and calcium sulfate scale formation at concentrations as low as 2–5 ppm, outperforming conventional phosphonates. Its anti-corrosion properties extend equipment lifespan in cooling towers and boilers, addressing a key pain point in industrial maintenance. Google Trends data reveals growing searches for "green scale inhibitors" and "biodegradable water treatment chemicals", positioning Poly-L-Aspartic Acid Sodium Salt as a trending solution.

The agriculture sector benefits from PASP-Na's dual functionality as a nutrient enhancer and soil conditioner. Field trials demonstrate 15–20% improved fertilizer utilization efficiency when combined with NPK fertilizers, reducing groundwater contamination. This aligns with the rising popularity of "sustainable agriculture additives" in search queries. Additionally, its heavy metal immobilization capability helps remediate contaminated soils, a feature increasingly sought after in "phytoremediation technologies".

Cosmetic formulators value Poly-L-Aspartic Acid Sodium Salt for its humectant properties and skin-friendly characteristics. As consumers demand "clean beauty ingredients", this polymer serves as a natural alternative to synthetic thickeners like polyacrylates. Its amino acid backbone provides mild exfoliation benefits, sparking interest in "biopolymer skincare" formulations. Patent analyses show a 40% increase in cosmetic applications for PASP-Na since 2020.

Manufacturers of Poly-L-Aspartic Acid Sodium Salt employ thermal polycondensation or enzymatic synthesis, with molecular weights typically ranging from 2,000 to 10,000 Da. Quality parameters include degree of polymerization, residual monomer content, and ash value. Regulatory approvals from EPA, REACH, and OECD confirm its safety profile, while certifications like Ecologo and Blue Angel enhance its marketability in eco-conscious segments.

Emerging research explores PASP-Na's role in biomedical applications, particularly in tissue engineering scaffolds due to its resemblance to natural extracellular matrix components. Its anionic nature facilitates interactions with growth factors, while its controllable degradation rate makes it suitable for temporary implants. These developments correlate with rising searches for "biodegradable medical polymers" and "amino acid-based biomaterials" in scientific databases.

Market projections indicate a 7.8% CAGR for Poly-L-Aspartic Acid Sodium Salt through 2030, driven by stringent environmental regulations and the circular economy movement. Strategic partnerships between chemical manufacturers and wastewater treatment providers are expanding application horizons. For technical buyers, key considerations include viscosity specifications, compatibility with other additives, and storage stability under varying humidity conditions.

Quality assurance protocols for CAS 31871-95-1 involve HPLC analysis for purity, FTIR spectroscopy for structural confirmation, and ICP-MS for heavy metal detection. Leading suppliers provide technical datasheets with detailed ecotoxicity data and life cycle assessment reports to support sustainability claims. These practices address the growing B2B demand for "transparent chemical sourcing" and "cradle-to-grave analysis" documentation.

Future innovations may focus on modified PASP derivatives with enhanced thermal stability for extreme-condition applications, or copolymer systems combining polyaspartate with other biopolymers like chitosan. Such advancements would further solidify Poly-L-Aspartic Acid Sodium Salt's position as a versatile, sustainable material for 21st-century industrial challenges.